Cas no 2229006-60-2 (tert-butyl N-2-amino-1-(4-chloro-2-hydroxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-chloro-2-hydroxyphenyl)ethylcarbamate
• CAS No: 2229006-60-2
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 5975425
• PubChem ID: 165696353
• Update Time: 2025-06-11

tert-butyl N-2-amino-1-(4-chloro-2-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-chloro-2-hydroxyphenyl)ethylcarbamate
• EN300-1890393
• tert-butyl N-[2-amino-1-(4-chloro-2-hydroxyphenyl)ethyl]carbamate
• 2229006-60-2

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(18)16-10(7-15)9-5-4-8(14)6-11(9)17/h4-6,10,17H,7,15H2,1-3H3,(H,16,18)
• InChI Key： FXSACBYCLBBMQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-1-(4-chloro-2-hydroxyphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(4-chloro-2-hydroxyphenyl)ethylcarbamate (CAS No. 2229006-60-2)

The compound tert-butyl N-2-amino-1-(4-chloro-2-hydroxyphenyl)ethylcarbamate (CAS No. 2229006-60-2) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-chloro-2-hydroxyphenyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and sustainable agrochemicals, aligning with current trends in green chemistry and precision medicine.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-amino-1-(4-chloro-2-hydroxyphenyl)ethylcarbamate has surged, driven by advancements in drug discovery and crop protection. This compound’s chiral center and functional groups offer versatility in synthetic applications, addressing key challenges in stereoselective synthesis. Its relevance to enzyme inhibition studies and molecular docking simulations further underscores its importance in modern biochemical research.

From an industrial perspective, CAS No. 2229006-60-2 is often discussed in the context of scalable synthesis and process optimization. Innovations in catalytic methods and solvent-free reactions have improved its production efficiency, reducing environmental impact. These developments resonate with the growing emphasis on sustainable manufacturing and circular economy principles, which are frequently searched topics in scientific databases and patent literature.

The pharmacological potential of tert-butyl N-2-amino-1-(4-chloro-2-hydroxyphenyl)ethylcarbamate is another area of intense exploration. Its structural similarity to amino acid derivatives and phenolic compounds suggests possible applications in neuroprotective agents or anti-inflammatory drugs. Recent studies highlight its utility in designing small-molecule modulators for protein-protein interactions, a hot topic in drug development forums and academic conferences.

Quality control and analytical characterization of this compound are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and stability. These methods align with industry standards for pharmaceutical intermediates, a subject frequently queried in laboratory protocols and regulatory guidelines.

In summary, tert-butyl N-2-amino-1-(4-chloro-2-hydroxyphenyl)ethylcarbamate (CAS No. 2229006-60-2) represents a multifaceted compound with broad applicability in life sciences and material innovation. Its integration into cutting-edge research and industrial processes reflects the evolving needs of scientific communities and technology-driven markets. As interest grows in personalized medicine and eco-friendly solutions, this compound is poised to remain a focal point in chemical innovation.